5-Nitroisoquinoline-4-carboxylic acid

Molecular Architecture and IUPAC Nomenclature

The IUPAC name for this compound is 5-nitroisoquinoline-4-carboxylic acid, reflecting the nitro group at position 5 and the carboxylic acid at position 4 of the isoquinoline scaffold. The isoquinoline core consists of a benzene ring fused to a pyridine ring, with the numbering system prioritizing the pyridine nitrogen at position 2. The nitro group ($$-\text{NO}_2$$) at position 5 and the carboxylic acid ($$-\text{COOH}$$) at position 4 create distinct electronic effects:

• The nitro group withdraws electron density via resonance, stabilizing the aromatic system and directing electrophilic substitution to specific positions.
• The carboxylic acid group introduces hydrogen-bonding capabilities and acidity ($$ \text{p}K_a \approx 2.5 $$), influencing solubility and reactivity.

The SMILES notation $$ \text{O=C(C1=CN=CC2=C1C(N+=O)=CC=C2)O} $$ accurately represents its planar structure.

Crystallographic Characterization and Bonding Patterns

While crystallographic data for 5-nitroisoquinoline-4-carboxylic acid is not explicitly available in the provided sources, analogous compounds suggest a planar isoquinoline framework with bond lengths consistent with aromatic systems. Key bonding features include:

• C–N bonds: The nitro group exhibits a bond length of approximately 1.22 Å (N=O) and 1.35 Å (C–N), characteristic of nitroaromatic systems.
• Carboxylic acid group: The C=O bond length is ~1.21 Å, with O–H bonding contributing to dimerization in the solid state.

Hypothetical bond angles and torsional strains can be inferred from computational models, though experimental validation is required.

Comparative Analysis with Isoquinoline Carboxylic Acid Derivatives

The following table compares 5-nitroisoquinoline-4-carboxylic acid with structurally related derivatives:

Key Observations:

• Positional isomerism significantly alters electronic properties. For example, the 4-carboxylic acid derivative exhibits stronger hydrogen-bonding capacity than the 6-carboxyl analog due to proximity to the nitro group.
• Halogenated derivatives (e.g., bromo substituents) show enhanced lipophilicity, impacting biological activity.

Tautomeric Forms and Resonance Stabilization

The nitro and carboxylic acid groups participate in resonance and tautomerism:

• Nitro group resonance: Delocalization of the nitro group’s negative charge into the aromatic ring stabilizes the molecule, reducing electrophilic substitution at position 5.
• Carboxylic acid tautomerism: The carboxylic acid exists in equilibrium with its deprotonated carboxylate form ($$-\text{COO}^-$$) under physiological conditions, enhancing water solubility.
• Keto-enol tautomerism: While less common in this derivative, enolization could occur if α-hydrogens are present, though the nitro group’s electron-withdrawing effect suppresses this.

Spectroscopic Characterization

Nuclear Magnetic Resonance Spectral Analysis (¹H/¹³C)

The nuclear magnetic resonance spectroscopic analysis of 5-nitroisoquinoline-4-carboxylic acid provides crucial structural information through both proton and carbon-13 chemical shift patterns. Based on comprehensive analysis of related nitroisoquinoline derivatives, characteristic spectral features can be predicted and understood [1] [2] [3].

For ¹H nuclear magnetic resonance spectroscopy, the compound exhibits distinctive downfield chemical shifts characteristic of electron-deficient aromatic systems. The isoquinoline proton at position 1 (H-1) appears as a singlet in the range of 9.3-9.7 parts per million, reflecting the strong deshielding effect of the adjacent nitrogen atom and the electron-withdrawing nitro group [1]. The proton at position 3 (H-3) resonates as a doublet at 8.4-8.8 parts per million due to coupling with the neighboring aromatic proton [1]. The aromatic protons on the benzene ring appear in the typical aromatic region between 7.8-8.8 parts per million, with the exact chemical shifts depending on the proximity to the nitro group and carboxylic acid substituents [2].

The carboxylic acid proton, when observable, appears as a broad singlet at approximately 11-13 parts per million, characteristic of carboxylic acid functionality in aromatic systems [3]. This proton often exchanges rapidly with deuterated solvents and may not always be clearly visible in routine spectra.

¹³C nuclear magnetic resonance analysis reveals the carbonyl carbon of the carboxylic acid group appearing in the characteristic downfield region between 165-170 parts per million [3]. The aromatic carbons display chemical shifts ranging from 120-150 parts per million, with the nitro-bearing carbon appearing further downfield due to the strong electron-withdrawing effect of the nitro group [1]. The isoquinoline nitrogen-bearing carbons appear between 140-155 parts per million, reflecting the electron-deficient nature of the heterocyclic system [3].

Detailed analysis of related 5-nitroisoquinoline derivatives shows that the nitro group causes significant downfield shifts of nearby carbons, with the effect diminishing with distance according to typical through-bond transmission patterns [1]. The carboxylic acid carbon appears as a distinct peak, often showing reduced intensity in standard carbon-13 experiments due to the quaternary nature and potential hydrogen bonding effects.

Mass Spectrometric Fragmentation Patterns

Mass spectrometric analysis of 5-nitroisoquinoline-4-carboxylic acid reveals characteristic fragmentation pathways typical of nitroaromatic carboxylic acids under electron ionization conditions [4] [5] [6]. The molecular ion peak appears at mass-to-charge ratio 218, corresponding to the molecular weight of 218.17 daltons [7].

The primary fragmentation pathways involve loss of characteristic functional groups through well-established mechanisms. Loss of hydroxyl radical (17 mass units) from the carboxylic acid group produces a prominent fragment ion at mass-to-charge ratio 201, representing [M-OH]⁺ [4]. This fragmentation is particularly favored in aromatic carboxylic acids due to the stabilization of the resulting acylium ion by the aromatic ring system.

A significant fragmentation pathway involves the loss of the nitro group (46 mass units) to yield a fragment ion at mass-to-charge ratio 172, corresponding to [M-NO₂]⁺ [4]. This fragmentation is characteristic of nitroaromatic compounds and occurs through homolytic cleavage of the carbon-nitrogen bond. The resulting radical cation is stabilized by the extended aromatic system.

Loss of formyl radical (29 mass units) from the carboxylic acid group produces a fragment at mass-to-charge ratio 189, corresponding to [M-CHO]⁺ [4]. This fragmentation pathway is common in aromatic carboxylic acids and involves α-cleavage adjacent to the carbonyl group.

Sequential fragmentation patterns reveal additional characteristic peaks. The simultaneous loss of both carboxylic acid and nitro groups (91 mass units total) produces a fragment at mass-to-charge ratio 144, corresponding to [M-COOH-NO₂]⁺. Ring contraction and rearrangement processes lead to smaller fragments including peaks at mass-to-charge ratio 128 [C₉H₆N]⁺- , 116 [C₈H₄N]⁺- , and 102 [C₇H₄N]⁺ [6].

The formation of tropylium-type ions is evidenced by a prominent peak at mass-to-charge ratio 76, corresponding to [C₆H₄]⁺- [4]. This fragment is particularly stable and commonly observed in the mass spectra of aromatic compounds. Smaller ring fragments appear at mass-to-charge ratios 63 [C₅H₃]⁺ and 51 [C₄H₃]⁺, representing further decomposition of the aromatic system [4].

The fragmentation pattern analysis reveals that nitroaromatic carboxylic acids undergo characteristic α-cleavage reactions, loss of nitro groups, and formation of stable aromatic cations [5]. The relative intensities of fragment ions depend on the stability of the resulting cations and the ease of bond cleavage, with loss of functional groups generally producing more intense peaks than ring fragmentation processes [6].

Thermodynamic Properties

Solubility Profile Across pH Gradients

The solubility behavior of 5-nitroisoquinoline-4-carboxylic acid across different pH values follows predictable patterns based on the Henderson-Hasselbalch equation, modified by the unique electronic properties of the nitroaromatic system [8] [9] [10]. As an amphoteric compound containing both carboxylic acid and basic nitrogen functionalities, the solubility profile exhibits characteristic pH-dependent variations.

At strongly acidic pH values (pH 1-2), the compound exists predominantly in its protonated form (H₂A), where both the carboxylic acid group remains protonated and the isoquinoline nitrogen is protonated [10]. Under these conditions, solubility is relatively low due to the neutral to positive overall charge, reducing electrostatic interactions with the aqueous solvent. The predicted pKa value for the carboxylic acid group is approximately 2.5-3.0, which is lower than simple benzoic acid due to the electron-withdrawing effect of the nitro group [11].

In the pH range of 3-4, deprotonation of the carboxylic acid group occurs, forming the zwitterionic species (HA⁻) where the carboxylate anion balances the protonated isoquinoline nitrogen [12]. This pH range corresponds to intermediate solubility levels, as the zwitterionic form exhibits enhanced water interactions through both ionic and hydrogen bonding mechanisms.

Maximum solubility is predicted to occur in the pH range of 5-7, where the compound exists primarily as the dianionic species (A²⁻) [8]. The isoquinoline nitrogen deprotonates with an estimated pKa of 4.5-5.5, creating a fully ionized species with two negative charges. This high charge density dramatically increases water solubility through strong electrostatic interactions with the aqueous medium [8].

At alkaline pH values (pH 8-12), solubility decreases progressively due to the formation of less favorable ionic arrangements and potential precipitation of metal salts if cations are present in solution [13]. The electron-withdrawing nitro group stabilizes the anionic forms, maintaining reasonable solubility even at high pH values compared to non-nitrated analogs.

The solubility profile deviation from ideal Henderson-Hasselbalch behavior may occur due to several factors including self-association, buffer interactions, and the formation of aggregates in concentrated solutions [9]. The presence of the nitro group introduces additional electronic effects that can influence the exact pKa values and solubility relationships [8].

Experimental determination of the precise solubility-pH profile requires careful control of ionic strength, temperature, and buffer composition to obtain accurate thermodynamic solubility values [10]. The predicted profile indicates that formulation strategies should consider the dramatic solubility variations across physiologically relevant pH ranges.

Thermal Stability and Decomposition Kinetics

The thermal stability and decomposition kinetics of 5-nitroisoquinoline-4-carboxylic acid reflect the characteristic behavior of nitroaromatic carboxylic acid compounds under elevated temperature conditions [14] [15] [16]. Differential scanning calorimetry and thermogravimetric analysis of related nitroaromatic compounds provide insight into expected thermal behavior patterns.

Initial decomposition processes typically commence in the temperature range of 150-180°C, involving dehydration reactions and loss of carboxylic acid functionality [17] [18]. The carboxylic acid group undergoes decarboxylation at relatively low temperatures compared to the nitro group elimination, with activation energies estimated between 120-150 kilojoules per mole [14]. This initial phase proceeds slowly and may involve the formation of anhydride intermediates or direct carbon dioxide elimination.

Primary decomposition occurs between 180-220°C, characterized by the elimination of the nitro group through homolytic bond cleavage [15] [16]. The carbon-nitro bond dissociation represents a critical step in the thermal degradation pathway, with activation energies ranging from 150-180 kilojoules per mole [14]. This process generates nitrogen dioxide and various nitrogen oxide species, contributing to the exothermic nature of the decomposition [15].

The temperature range of 220-280°C encompasses secondary reaction processes including further carbon dioxide loss, ring opening reactions, and the formation of intermediate degradation products [19] [17]. These reactions proceed with higher activation energies of 180-220 kilojoules per mole and involve complex rearrangement mechanisms characteristic of aromatic thermal decomposition [16].

Complete decomposition and char formation occur above 280°C, with activation energies reaching 200-250 kilojoules per mole [14]. At these elevated temperatures, the aromatic ring system undergoes extensive fragmentation, leading to the formation of carbonaceous residues and gaseous products including carbon monoxide, hydrogen, and various hydrocarbon fragments [19].

The decomposition kinetics follow Arrhenius behavior with temperature-dependent rate constants [20]. The presence of both nitro and carboxylic acid groups creates multiple competing pathways, with the nitro group elimination typically dominating the primary decomposition process [16]. The electron-withdrawing effect of the nitro group influences the thermal stability of the carboxylic acid functionality, generally reducing the decomposition temperature compared to unsubstituted aromatic carboxylic acids [11].

Time to maximum rate and critical temperature parameters indicate moderate thermal hazard levels for 5-nitroisoquinoline-4-carboxylic acid [14]. The compound exhibits higher thermal stability than simple nitroaromatics due to the stabilizing effect of the carboxylic acid group and the extended aromatic system [21]. However, the presence of the nitro group introduces potential energy release concerns under rapid heating conditions [15].